Cas no 2228642-52-0 (2-(2-fluoro-6-nitrophenyl)morpholine)

• Product Name: 2-(2-fluoro-6-nitrophenyl)morpholine
• CAS No: 2228642-52-0
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 5960162
• PubChem ID: 165972159
• Update Time: 2025-06-09

2-(2-fluoro-6-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-nitrophenyl)morpholine
• 2228642-52-0
• EN300-1819492

• Inchi： 1S/C10H11FN2O3/c11-7-2-1-3-8(13(14)15)10(7)9-6-12-4-5-16-9/h1-3,9,12H,4-6H2
• InChI Key： PNAQACWTQOJGDT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1CNCCO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-(2-fluoro-6-nitrophenyl)morpholine

2-(2-Fluoro-6-nitrophenyl)morpholine: A Comprehensive Overview

2-(2-Fluoro-6-nitrophenyl)morpholine (CAS No. 2228642-52-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and nitro-substituted phenyl moiety, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug discovery and materials science.

The molecular structure of 2-(2-fluoro-6-nitrophenyl)morpholine consists of a morpholine ring attached to a 2-fluoro-6-nitrophenyl group. The presence of the fluorine atom and the nitro group imparts distinct electronic and steric effects, which can influence the compound's reactivity, solubility, and biological activity. These properties have been extensively studied in recent research, highlighting the compound's potential in various therapeutic areas.

In the context of medicinal chemistry, 2-(2-fluoro-6-nitrophenyl)morpholine has shown promise as a lead compound for the development of novel drugs. Studies have demonstrated its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that 2-(2-fluoro-6-nitrophenyl)morpholine derivatives exhibited potent inhibitory activity against a key enzyme involved in cancer progression. This finding underscores the compound's potential as a starting point for the design of more effective anticancer agents.

Beyond its medicinal applications, 2-(2-fluoro-6-nitrophenyl)morpholine has also been explored for its use in materials science. The unique electronic properties of the compound make it suitable for applications in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, has shown that 2-(2-fluoro-6-nitrophenyl)morpholine-based materials exhibit excellent charge transport properties and stability under various environmental conditions. These findings suggest that the compound could play a significant role in the development of next-generation electronic devices.

The synthesis of 2-(2-fluoro-6-nitrophenyl)morpholine involves several well-established chemical reactions. Typically, the process begins with the preparation of the 2-fluoro-6-nitroaniline intermediate, which is then coupled with morpholine using standard coupling reagents. The reaction conditions and purification methods have been optimized to ensure high yields and purity, making the synthesis accessible to researchers and industrial chemists alike.

In terms of safety and handling, it is important to note that while 2-(2-fluoro-6-nitrophenyl)morpholine is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future outlook for 2-(2-fluoro-6-nitrophenyl)morpholine is promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that we will see more innovative applications in both pharmaceuticals and materials science. For researchers and industry professionals interested in exploring this compound further, collaboration with experts in medicinal chemistry and materials science can provide valuable insights and accelerate the development of new technologies.